1-(3,5-Dibromopyridin-2-yl)thiourea

• IUPAC Name: (3,5-dibromopyridin-2-yl)thiourea
• InChI: InChI=1S/C6H5Br2N3S/c7-3-1-4(8)5(10-2-3)11-6(9)12/h1-2H,(H3,9,10,11,12)
• InChI Key: XIMYCSKDDBMLSY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)NC(=S)N)Br
• Molecular Formula: C6H5Br2N3S
• Molecular Weight: 311.00 g/mol

Description

1-(3,5-Dibromopyridin-2-yl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a derivative of pyridine and thiourea, and its unique chemical structure makes it a promising candidate for various applications in the fields of medicine and agriculture. In

Scientific Research Applications

Catalysis and Organic Synthesis

1-(3,5-Dibromopyridin-2-yl)thiourea is utilized in catalytic processes and organic synthesis, offering pathways to construct complex molecules efficiently. For instance, thiourea derivatives, including those structurally similar to 1-(3,5-Dibromopyridin-2-yl)thiourea, are involved in [3+2] cycloaddition reactions with donor-acceptor cyclopropanes, leading to the formation of diverse 2-amino-4,5-dihydrothiophenes. This showcases their role in synthesizing heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemical products (Xie et al., 2019).

Material Sciences

In material science, thiourea derivatives are employed in the synthesis of novel materials with promising applications. For example, high-performance heteroaromatic poly(thiourea-imide-ester)s have been developed using monomers derived from thiourea compounds, showing high thermal stability and solubility in polar solvents. These materials are explored for use in advanced technologies, including electronics and nanotechnology (Kausar et al., 2013).